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Compound of Interest

Compound Name: Methyl 3-Chloro-4-methylbenzoate

CAS No.: 56525-63-4

Cat. No.: B1351253

Get Quote

This guide provides a comprehensive technical overview of Methyl 3-Chloro-4-
methylbenzoate (CAS No. 56525-63-4), a key chemical intermediate in the fields of

pharmaceutical and agrochemical research. Designed for researchers, scientists, and drug

development professionals, this document delves into the compound's chemical structure,

physicochemical properties, a robust synthesis protocol, detailed spectral analysis, and its

applications, ensuring a thorough understanding grounded in scientific principles.

Introduction and Molecular Overview
Methyl 3-Chloro-4-methylbenzoate is a substituted aromatic ester that serves as a versatile

building block in organic synthesis.[1] Its structure, featuring a benzene ring functionalized with

a methyl group, a chlorine atom, and a methyl ester group, presents multiple sites for further

chemical modification. This strategic arrangement of functional groups makes it an attractive

precursor for the synthesis of more complex molecules with potential biological activity.[1]

The presence of the electron-withdrawing chlorine atom and the electron-donating methyl

group on the aromatic ring influences the reactivity of both the ring and the ester functionality.
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This electronic interplay is crucial for designing synthetic pathways that leverage this

intermediate.

Chemical Structure Diagram
Caption: Chemical structure of Methyl 3-Chloro-4-methylbenzoate.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 3-Chloro-4-methylbenzoate is

provided below. These properties are essential for its handling, storage, and application in

various chemical reactions.

Property Value Reference(s)

CAS Number 56525-63-4 [2][3]

Molecular Formula C₉H₉ClO₂ [2][3]

Molecular Weight 184.62 g/mol [2][3]

IUPAC Name
methyl 3-chloro-4-

methylbenzoate
[2]

Appearance
White to colorless solid or clear

liquid
[4]

Melting Point 28 °C [4]

Boiling Point 107 °C at 7 mmHg [4]

Purity >98.0% (GC) [4]

Solubility

Soluble in common organic

solvents like methanol,

ethanol, and dichloromethane.

Inferred from synthesis

protocols[5][6]

Synthesis Protocol: Fischer-Tropsch Esterification
The most direct and industrially scalable method for the synthesis of Methyl 3-Chloro-4-
methylbenzoate is the Fischer-Tropsch esterification of its corresponding carboxylic acid, 3-
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Chloro-4-methylbenzoic acid. This acid-catalyzed reaction with methanol is a classic example

of nucleophilic acyl substitution.[7]

Reaction Scheme
Caption: Fischer-Tropsch esterification of 3-Chloro-4-methylbenzoic Acid.

Experimental Protocol
This protocol is a self-validating system designed for high yield and purity. The causality behind

each step is explained to ensure reproducibility and understanding.

Reagent Preparation:

In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-Chloro-4-

methylbenzoic acid (10.0 g, 58.6 mmol).

Add methanol (100 mL, a large excess to drive the equilibrium towards the product).[6]

Causality: Using the alcohol as the solvent ensures a high concentration of one reactant,

shifting the reaction equilibrium to favor ester formation as per Le Chatelier's principle.[6]

Catalyst Addition:

Carefully add concentrated sulfuric acid (2.0 mL) dropwise to the stirring mixture.

Causality: Sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the

carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon and making it

more susceptible to nucleophilic attack by methanol.[7]

Reaction:

Attach a reflux condenser to the flask and heat the mixture to a gentle reflux

(approximately 65-70 °C) for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting

carboxylic acid is consumed.
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Causality: Refluxing provides the necessary activation energy for the reaction to proceed

at a reasonable rate without evaporating the volatile methanol.

Work-up and Extraction:

Cool the reaction mixture to room temperature.

Pour the mixture into a separatory funnel containing 200 mL of cold water.

Rinse the reaction flask with dichloromethane (50 mL) and add it to the separatory funnel.

Shake the funnel, venting frequently, and separate the organic layer (bottom).

Wash the organic layer sequentially with:

2 x 50 mL of water (to remove excess methanol and sulfuric acid).

2 x 50 mL of 5% aqueous sodium bicarbonate solution (to remove any unreacted

carboxylic acid).[6] Caution: CO₂ evolution.

1 x 50 mL of saturated aqueous sodium chloride (brine) (to remove residual water).

Causality: The aqueous washes are critical for removing impurities. The sodium

bicarbonate wash is a key self-validating step; the cessation of gas evolution indicates the

complete removal of the acidic starting material.

Purification:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation.

The resulting crude product can be further purified by vacuum distillation (107 °C at 7

mmHg) to yield a colorless oil or a low-melting solid.[4]

Causality: Vacuum distillation is employed to purify the product without requiring high

temperatures that could lead to decomposition.
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Spectroscopic and Analytical Characterization
The identity and purity of the synthesized Methyl 3-Chloro-4-methylbenzoate must be

confirmed through a combination of spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance)
Spectroscopy
The ¹H NMR spectrum provides information about the different types of protons and their

neighboring environments. Based on the structure and data from analogous compounds, the

following signals are expected (in CDCl₃):

δ ~ 8.0 ppm (d, 1H): Aromatic proton ortho to the ester group.

δ ~ 7.8 ppm (dd, 1H): Aromatic proton between the chlorine and the ester group.

δ ~ 7.3 ppm (d, 1H): Aromatic proton ortho to the methyl group.

δ ~ 3.9 ppm (s, 3H): Methyl protons of the ester group.[8]

δ ~ 2.4 ppm (s, 3H): Methyl protons of the ring-bound methyl group.[8]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
Spectroscopy
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

δ ~ 166 ppm: Carbonyl carbon of the ester.[8]

δ ~ 125-140 ppm: Aromatic carbons (6 signals expected).

δ ~ 52 ppm: Methoxy carbon of the ester.[8]

δ ~ 20 ppm: Methyl carbon attached to the ring.[8]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule.
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~1720-1730 cm⁻¹: Strong C=O stretch, characteristic of the ester carbonyl group.[2]

~1250-1300 cm⁻¹: C-O stretch of the ester.

~2950-3000 cm⁻¹: C-H stretches of the methyl groups.

~1600, 1480 cm⁻¹: C=C stretches of the aromatic ring.

~700-800 cm⁻¹: C-Cl stretch.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound.

Molecular Ion (M⁺): A peak at m/z = 184, with an M+2 peak at m/z = 186 (approximately one-

third the intensity of the M⁺ peak) due to the presence of the ³⁷Cl isotope, is characteristic of

a monochlorinated compound.[2]

Key Fragments:

m/z = 153: Loss of the methoxy group (-OCH₃).

m/z = 125: Loss of the entire ester group (-COOCH₃).

Applications in Research and Development
Methyl 3-Chloro-4-methylbenzoate is a valuable intermediate, primarily utilized in the

synthesis of novel compounds for the pharmaceutical and agrochemical industries.[1]

Pharmaceutical Synthesis
Benzoic acid derivatives are common scaffolds in drug discovery.[9] The specific substitution

pattern of Methyl 3-Chloro-4-methylbenzoate allows for regioselective modifications, making

it a precursor for:

Active Pharmaceutical Ingredients (APIs): It can be elaborated into more complex structures

targeting a range of biological targets. For instance, related 4-amino-3-chloro benzoate
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esters have been investigated as inhibitors of the Epidermal Growth Factor Receptor

(EGFR), a key target in cancer therapy.[10]

Structure-Activity Relationship (SAR) Studies: The compound and its derivatives can be

used to probe the chemical space around a pharmacophore, helping to optimize the potency

and selectivity of drug candidates.[9]

Agrochemical Development
The development of new pesticides and herbicides is crucial for global food security. Benzoate-

based compounds have shown promise as environmentally safer alternatives to traditional

synthetic pesticides.[11] While research on Methyl 3-Chloro-4-methylbenzoate itself is

specific, the parent compound, methyl benzoate, is known to be effective against a wide range

of insect pests.[12][13] The chloro and methyl substituents on the target molecule provide

handles for synthetic modification to develop new pesticides with potentially enhanced efficacy

and target specificity.

Safety and Handling
Methyl 3-Chloro-4-methylbenzoate is classified as a hazardous substance and must be

handled with appropriate safety precautions.

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Measures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or vapors.
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In case of contact with skin or eyes, rinse immediately with plenty of water.

Store in a cool, dry place in a tightly sealed container.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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